Cas no 2020177-01-7 (1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2020177-01-7
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 6424564
• PubChem ID: 165490579
• Update Time: 2025-11-06

1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride
• 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143236
• 2020177-01-7

• Inchi： 1S/C9H13ClN2O2S/c1-2-12-7-8(6-11-12)5-9(3-4-9)15(10,13)14/h6-7H,2-5H2,1H3
• InChI Key： GFXMPULAQRKXAX-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=NN(CC)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 248.0386265g/mol
• Monoisotopic Mass: 248.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride

Research Brief on 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2020177-01-7)

1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2020177-01-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the pyrazole and cyclopropane moieties, contribute to its reactivity and potential applications in medicinal chemistry.

Recent studies have highlighted the role of this compound in the synthesis of novel small-molecule inhibitors targeting key signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in constructing sulfonamide-based inhibitors of protein kinases involved in cancer progression. The sulfonyl chloride group enables efficient coupling with amines, yielding sulfonamide derivatives with enhanced binding affinity and selectivity.

In addition to its applications in drug discovery, 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride has been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a cross-linking agent in polymer networks, improving mechanical properties and thermal stability. This dual applicability in both biomedical and material sciences underscores its broad utility.

Despite its promising features, challenges remain in optimizing the synthetic routes for large-scale production. Recent advancements in flow chemistry, as detailed in Organic Process Research & Development (2023), have addressed some of these issues by improving yield and reducing byproducts. These innovations are critical for transitioning from laboratory-scale synthesis to industrial applications.

Looking ahead, the compound's potential in targeted drug delivery systems is being investigated. Preliminary data from a 2024 Nature Communications study suggest that its derivatives could be engineered to enhance the bioavailability of poorly soluble drugs. This aligns with the growing demand for precision medicine and personalized therapeutics.

In conclusion, 1-(1-ethyl-1H-pyrazol-4-yl)methylcyclopropane-1-sulfonyl chloride represents a multifaceted tool in modern chemical and pharmaceutical research. Its applications span from drug development to advanced materials, with ongoing studies continually expanding its potential. Future research directions may focus on further optimizing its synthetic accessibility and exploring novel biological targets.